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Compound of Interest

Compound Name: 5-Fluoro-2-iodobenzoic acid

Cat. No.: B1316771 Get Quote

This guide provides essential, step-by-step safety and logistical information for the handling

and disposal of 5-Fluoro-2-iodobenzoic acid. It is intended for researchers, scientists, and

drug development professionals to ensure safe laboratory practices.

Hazard Identification and Classification
5-Fluoro-2-iodobenzoic acid is a chemical compound that requires careful handling due to its

potential health hazards. Understanding its classification is the first step in safe usage. The

primary hazards associated with this compound are summarized below.

Hazard Classification GHS Code Description

Acute Toxicity, Oral H301 Toxic if swallowed.[1][2]

Skin Irritation H315 Causes skin irritation.[1][2]

Eye Irritation H319
Causes serious eye irritation.

[1][2]

Specific Target Organ Toxicity

(Single Exposure)
H335

May cause respiratory

irritation.[1][2]

Signal Word: Danger[1][2]

Required Personal Protective Equipment (PPE)
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The use of appropriate Personal Protective Equipment (PPE) is mandatory to minimize

exposure and ensure personal safety. The following table outlines the recommended PPE for

handling 5-Fluoro-2-iodobenzoic acid.

Body Part Required PPE Specification/Standard

Respiratory Protection Respirator

Use a dust mask type N95

(US) or type P2 (EN 143)

respirator cartridges.[1][2]

Eye/Face Protection
Safety Glasses/Goggles and

Face Shield

Wear chemical safety goggles

that meet OSHA's eye and

face protection regulations in

29 CFR 1910.133 or European

Standard EN166. A face shield

is also recommended.[2][3][4]

Hand Protection Chemical-resistant gloves

Wear appropriate protective

gloves to prevent skin

exposure.[1][5]

Body Protection Laboratory Coat

A standard laboratory coat

should be worn. For significant

handling, consider a chemical-

resistant suit.

Step-by-Step Handling and Operational Plan
Adherence to a strict operational protocol is crucial for safety. This section provides a step-by-

step guide from preparation to post-handling procedures.

3.1. Preparation and Pre-Handling Checklist

Ventilation: Ensure you are working in a well-ventilated area, preferably within a chemical

fume hood.[4][6]

Safety Equipment: Confirm that a safety shower and eyewash station are nearby and

unobstructed.[3][4]
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PPE Inspection: Before use, inspect all PPE for damage or defects. Ensure gloves are of the

correct material and thickness.

Review SDS: Always review the Safety Data Sheet (SDS) for 5-Fluoro-2-iodobenzoic acid
before beginning work.[6]

3.2. Handling the Compound

Donning PPE: Put on all required PPE as listed in the table above.

Weighing and Transfer:

Handle 5-Fluoro-2-iodobenzoic acid as a solid. Avoid the formation of dust.[3][6]

If weighing, do so in a fume hood or a ventilated balance enclosure to minimize inhalation

risk.

Use a spatula for transfers. Avoid scooping directly from the main container to prevent

contamination.

During Operation:

Avoid contact with skin and eyes.[6]

Do not eat, drink, or smoke in the handling area.[7][8]

Keep the container tightly closed when not in use.[4][6]

3.3. Emergency Procedures

Skin Contact: Immediately wash the affected area with plenty of soap and water for at least

15 minutes. If skin irritation occurs, seek medical advice.[4] Remove and wash contaminated

clothing before reuse.[8]

Eye Contact: Immediately rinse eyes cautiously with plenty of water for at least 15 minutes,

also under the eyelids.[3][4] Remove contact lenses if present and easy to do. Continue

rinsing and get immediate medical attention.[4][7]
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Inhalation: Move the person to fresh air and keep them comfortable for breathing. Call a

poison center or doctor if you feel unwell.[4][7]

Ingestion: If swallowed, rinse mouth. Immediately call a poison center or doctor.[1][2]

Storage and Disposal Plan
4.1. Storage

Store in a cool, dry, and well-ventilated place.[4][6]

Keep the container tightly closed to prevent moisture absorption and contamination.[4][6]

Store locked up and away from incompatible materials such as strong oxidizing agents.[3][4]

[7]

4.2. Disposal

Dispose of contents and container to an approved waste disposal plant.[4][9]

Do not allow the chemical to enter drains or the environment.[8][9]

All chemical waste generators must consult local, regional, and national hazardous waste

regulations to ensure complete and accurate classification and disposal.[9]

Workflow Visualization
The following diagram illustrates the standard workflow for safely handling 5-Fluoro-2-
iodobenzoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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